Cas no 1694867-88-3 (tert-butyl N-3-bromo-2-(2-ethoxyethoxy)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-bromo-2-(2-ethoxyethoxy)-2-methylpropylcarbamate
• CAS No: 1694867-88-3
• MF: C₁₃H₂₆BrNO₄
• MW: 340.253843784332
• CID: 6279123
• PubChem ID: 114772595
• Update Time: 2025-05-21

tert-butyl N-3-bromo-2-(2-ethoxyethoxy)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-bromo-2-(2-ethoxyethoxy)-2-methylpropylcarbamate
• tert-butyl N-[3-bromo-2-(2-ethoxyethoxy)-2-methylpropyl]carbamate
• EN300-1135492
• 1694867-88-3

• Inchi： 1S/C13H26BrNO4/c1-6-17-7-8-18-13(5,9-14)10-15-11(16)19-12(2,3)4/h6-10H2,1-5H3,(H,15,16)
• InChI Key： ZJRRQAPYZXKYQB-UHFFFAOYSA-N
• SMILES： BrCC(C)(CNC(=O)OC(C)(C)C)OCCOCC

Computed Properties

• Exact Mass: 339.10452g/mol
• Monoisotopic Mass: 339.10452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-3-bromo-2-(2-ethoxyethoxy)-2-methylpropylcarbamate

Comprehensive Guide to tert-butyl N-3-bromo-2-(2-ethoxyethoxy)-2-methylpropylcarbamate (CAS No. 1694867-88-3)

tert-butyl N-3-bromo-2-(2-ethoxyethoxy)-2-methylpropylcarbamate (CAS No. 1694867-88-3) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are known for their versatility in synthetic chemistry. With the increasing demand for novel drug intermediates and fine chemicals, tert-butyl N-3-bromo-2-(2-ethoxyethoxy)-2-methylpropylcarbamate has gained attention for its unique structural properties and potential applications.

The molecular structure of tert-butyl N-3-bromo-2-(2-ethoxyethoxy)-2-methylpropylcarbamate features a tert-butyl carbamate group, a bromine substituent, and an ethoxyethoxy side chain. These functional groups contribute to its reactivity, making it a valuable building block in organic synthesis. Researchers often explore its use in peptide coupling reactions, protecting group strategies, and the development of bioactive molecules.

One of the key advantages of tert-butyl N-3-bromo-2-(2-ethoxyethoxy)-2-methylpropylcarbamate is its compatibility with various reaction conditions. The tert-butyloxycarbonyl (Boc) group provides stability under acidic and basic conditions, while the bromo substituent allows for further functionalization via cross-coupling reactions. This makes it an attractive choice for chemists working on drug discovery and material science projects.

In recent years, the compound has been studied for its potential role in green chemistry applications. The ethoxyethoxy side chain enhances solubility in polar solvents, reducing the need for hazardous organic solvents. This aligns with the growing trend toward sustainable synthesis and environmentally friendly processes in the chemical industry.

The synthesis of tert-butyl N-3-bromo-2-(2-ethoxyethoxy)-2-methylpropylcarbamate typically involves multi-step reactions, starting from readily available precursors. Researchers have optimized protocols to achieve high yields and purity, ensuring its reliability for industrial and academic use. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize the compound.

Market trends indicate a rising demand for tert-butyl N-3-bromo-2-(2-ethoxyethoxy)-2-methylpropylcarbamate, particularly in the pharmaceutical sector. Its applications extend to the synthesis of antiviral agents, anticancer drugs, and central nervous system (CNS) therapeutics. The compound's ability to serve as a protected amine intermediate further enhances its utility in medicinal chemistry.

For researchers seeking high-quality tert-butyl N-3-bromo-2-(2-ethoxyethoxy)-2-methylpropylcarbamate, it is essential to source the material from reputable suppliers. Proper storage conditions, such as protection from moisture and light, are critical to maintaining its stability. Additionally, handling should follow standard laboratory safety protocols to ensure optimal performance in experimental settings.

In conclusion, tert-butyl N-3-bromo-2-(2-ethoxyethoxy)-2-methylpropylcarbamate (CAS No. 1694867-88-3) is a versatile and valuable compound in modern synthetic chemistry. Its unique structural features, combined with its broad applicability, make it a key player in advancing drug development and sustainable chemical processes. As research continues to uncover new uses for this compound, its significance in the scientific community is expected to grow.